Cas no 1083326-28-6 (N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide)

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide is a boronic ester derivative featuring a pyridine core functionalized with a benzenesulfonamide group. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its stable dioxaborolane moiety ensures efficient transmetalation while minimizing protodeboronation. The sulfonamide substituent enhances solubility in polar organic solvents, facilitating purification and handling. Its well-defined reactivity profile makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing biaryl scaffolds. The steric shielding provided by the tetramethyl groups improves shelf stability, ensuring consistent performance in demanding synthetic applications.
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide structure
1083326-28-6 structure
Product Name:N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
CAS No:1083326-28-6
MF:C17H21BN2O4S
MW:360.235643148422
MDL:MFCD13190589
CID:841968
PubChem ID:52936632
Update Time:2025-06-07

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
    • 3-Phenylsulfonamidopyridine-5-boronic acid pinacol ester
    • N-[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-benzenesulfonamide
    • N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]Benzenesulfonamide
    • N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzenesulfonamide
    • QC-2287
    • RW3598
    • UXJVHVXONVGHIL-UHFFFAOYSA-N
    • DTXSID10680635
    • J-523084
    • SCHEMBL790984
    • AS-48218
    • 3-BENZENESULFONAMIDOPYRIDINE-5-BORONIC ACID PINACOL ESTER
    • CS-0175581
    • F19807
    • MFCD13190589
    • N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide, AldrichCPR
    • DB-059747
    • 1083326-28-6
    • MB13423
    • AKOS016011134
    • EN300-203542
    • N-[5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YL]BENZENESULFONAMIDE
    • MDL： MFCD13190589
    • Inchi： 1S/C17H21BN2O4S/c1-16(2)17(3,4)24-18(23-16)13-10-14(12-19-11-13)20-25(21,22)15-8-6-5-7-9-15/h5-12,20H,1-4H3
    • InChI Key： UXJVHVXONVGHIL-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(NC1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

  • Exact Mass: 360.13200
  • Monoisotopic Mass: 360.1315085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.9Ų

Experimental Properties

  • PSA: 85.90000
  • LogP: 3.33540

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B642598-10mg
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
 1083326-28-6
10mg
 $ 50.00 2022-04-02
TRC
B642598-50mg
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
 1083326-28-6
50mg
 $ 160.00 2022-04-02
TRC
B642598-100mg
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
 1083326-28-6
100mg
 $ 230.00 2022-04-02
abcr
AB332442-1 g
3-Phenylsulfonamidopyridine-5-boronic acid pinacol ester, 96%; .
 1083326-28-6 96%
1g
 €508.00 2023-04-26
Chemenu
CM136248-250mg
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
 1083326-28-6 95%
250mg
 $492 2022-06-14
Chemenu
CM136248-500mg
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
 1083326-28-6 95%
500mg
 $549 2022-06-14
Chemenu
CM136248-1g
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
 1083326-28-6 95%
1g
 $608 2022-06-14
Chemenu
CM136248-5g
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide
 1083326-28-6 95%
5g
 $600 2023-02-19
Matrix Scientific
100659-250mg
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide, 95+%
 1083326-28-6 95+%
250mg
 $364.00 2023-09-08
Matrix Scientific
100659-1g
N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide, 95+%
 1083326-28-6 95+%
1g
 $807.00 2023-09-08

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)benzenesulfonamide Related Literature

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